3,5-Difluoropyridine
Overview
Description
3,5-Difluoropyridine is a chemical compound with the molecular formula C5H3F2N . It is a clear liquid at room temperature .
Synthesis Analysis
The synthesis of 3,5-Difluoropyridine involves the hydrogenolysis of 2,4,6-tribromo-3,5-difluoropyridine . This reaction occurs rapidly, resulting in a quantitative conversion to 3,5-difluoropyridine . The yield by distillation is 63% .Molecular Structure Analysis
The molecular weight of 3,5-Difluoropyridine is 115.08 . Its molecular structure consists of a pyridine ring with fluorine atoms substituted at the 3 and 5 positions .Physical And Chemical Properties Analysis
3,5-Difluoropyridine has a boiling point of 92-93°C and a density of 1.256 g/mL at 25 °C . It has a refractive index of 1.4437 . The compound is highly flammable with a flash point of 9°C .Scientific Research Applications
- Field : Organic Chemistry
- Application : Fluorinated pyridines, including 3,5-Difluoropyridine, are used in the synthesis of various organic compounds . They have interesting and unusual physical, chemical, and biological properties owing to the presence of strong electron-withdrawing substituents in the aromatic ring .
- Method : One method of synthesizing 3,4-Difluoropyridine involves the nucleophilic substitution of chlorine in 4-chloro-3-fluoropyridine with KF . Another method for synthesizing 2,5-difluoropyridine involves the deamination reaction of 2-hydrazino-3,6-difluropyridine in the presence of NaOH .
- Results : The resulting fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . They are used in the synthesis of various organic compounds .
- Field : Polymer Chemistry
- Application : 2,6-Difluoropyridine has been used in the preparation of poly(pyridine ether)s .
- Method : The preparation involves the polycondensation of bistrimethylsilyl derivatives of various diphenols with 2,6-difluoropyridine in N-methylpyrrolidone in the presence of K2CO3 .
- Results : The resulting poly(pyridine ether)s have potential applications in various fields .
Synthesis of Fluorinated Pyridines
Preparation of Poly(pyridine ether)s
- Field : Agricultural Chemistry
- Application : Fluoropyridines are used in the development of agricultural products with improved physical, biological, and environmental properties . Fluorine-containing substituents are most commonly incorporated into carbocyclic aromatic rings, and a large number of compounds possessing fluorine-containing substituents on aryl rings have been commercialized as agricultural active ingredients .
- Method : The introduction of fluorine atoms into lead structures is one of the most generally useful chemical modifications .
- Results : About 10% of the total sales of pharmaceuticals currently used for medical treatment are drugs containing a fluorine atom .
- Field : Radiobiology
- Application : F18 substituted pyridines are of special interest as potential imaging agents for various biological applications .
- Method : Synthetic methods for the preparation of 2-, 3-, 4-fluoropyridines and di- and poly-fluoropyridines are reviewed along with some synthetic routes towards 18 F-substituted pyridines .
- Results : Over 50 years, many fluorinated medicinal and agrochemical candidates have been discovered and the interest toward the development of fluorinated chemicals has been steadily increased .
Fluoropyridines in Agricultural Products
Synthesis of F18 Substituted Pyridines
- Field : Organic Chemistry
- Application : Fluoropyridines are used in the synthesis of various organic compounds . They have interesting and unusual physical, chemical, and biological properties owing to the presence of strong electron-withdrawing substituents in the aromatic ring .
- Method : One method of synthesizing 3,4-Difluoropyridine involves the nucleophilic substitution of chlorine in 4-chloro-3-fluoropyridine with KF . Another method for synthesizing 2,5-difluoropyridine involves the deamination reaction of 2-hydrazino-3,6-difluropyridine in the presence of NaOH .
- Results : The resulting fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . They are used in the synthesis of various organic compounds .
- Field : Polymer Chemistry
- Application : 2,6-Difluoropyridine has been used in the preparation of poly(pyridine ether)s .
- Method : The preparation involves the polycondensation of bistrimethylsilyl derivatives of various diphenols with 2,6-difluoropyridine in N-methylpyrrolidone in the presence of K2CO3 .
- Results : The resulting poly(pyridine ether)s have potential applications in various fields .
Synthesis of Fluorinated Pyridines
Preparation of Poly(pyridine ether)s
Safety And Hazards
3,5-Difluoropyridine is classified as highly flammable and an irritant . It may cause respiratory irritation, skin irritation, and serious eye irritation . It’s recommended to use personal protective equipment, ensure adequate ventilation, and avoid contact with skin and eyes when handling this compound .
properties
IUPAC Name |
3,5-difluoropyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3F2N/c6-4-1-5(7)3-8-2-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRXAZPPGFLETFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=C1F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3F2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70349074 | |
Record name | 3,5-difluoropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70349074 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Difluoropyridine | |
CAS RN |
71902-33-5 | |
Record name | 3,5-difluoropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70349074 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-Difluoropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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